3-[(Benzyloxy)methyl]cyclohexanone

• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 3-(phenylmethoxymethyl)cyclohexan-1-one
• InChI: InChI=1S/C14H18O2/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2
• InChI Key: HQYNKMFMUGOJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(=O)C1)COCC2=CC=CC=C2
• CAS No.: 108743-93-7

Description

3-[(Benzyloxy)methyl]cyclohexanone is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of the compound (10) (4.9 g; 22.2 mmol) in acetone (90 ml), Jones reagent (chromic anhydride acid-sulfuric acid) (0.07 mol) is dropwise added, and the resultant mixture is stirred at a temperature of 0° to 10° C. for 2 hours. Methanol is dropwise added to the reaction mixture, which is poured into ice-water and extracted with chloroform. The extract is washed with water, dried and concentrated under reduced pressure. The residue is chromatographed on a silica gel column to give 3-benzyloxymethylcyclohexanone (11).